Cas no 51846-98-1 (Antibiotic JI 20B)

Antibiotic JI 20B structure
Antibiotic JI 20B structure
Product Name:Antibiotic JI 20B
CAS No:51846-98-1
MF:C20H41N5O9
MW:495.567645788193
CID:935977
Update Time:2024-02-29

Antibiotic JI 20B Chemical and Physical Properties

Names and Identifiers

    • antibiotic JI 20B
    • 2-[4,6-diamino-3-[3-amino-6-(1-aminoethyl)-4,5-dihydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
    • JI-2OB
    • CID 101298740
    • 4-O-(2,6-Diamino-2,6,7-trideoxy-α-L-glycero-D-gluco-heptopyranosyl)-6-O-[4-C-methyl-3-(methylamino)-3-deoxy-β-L-arabinopyranosyl]-2-deoxy-D-streptamine
    • D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-β-L-arabinopyranosyl-(1→6)-O-[2,6-diamino-2,6,7-trideoxy-D-glycero-α-D-gluco-heptopyranosyl-(1→4)]-2-deoxy-
    • Antibiotic JI 20B
    • Inchi: 1S/C20H41N5O9/c1-6(21)14-11(27)10(26)9(24)18(32-14)33-15-7(22)4-8(23)16(12(15)28)34-19-13(29)17(25-3)20(2,30)5-31-19/h6-19,25-30H,4-5,21-24H2,1-3H3/t6-,7-,8+,9+,10+,11-,12-,13+,14+,15+,16-,17+,18-,19+,20-/m0/s1
    • InChI Key: WYJSPPYVEJPMJA-WAUVBCJQSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H]([C@H](C)N)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O)O[C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)N)N

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 15
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -6
  • Topological Polar Surface Area: 254
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